Cas no 2411257-14-0 (Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate)

• Product Name: Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate
• CAS No: 2411257-14-0
• MF: C₉H₃Cl₂NaO₂S
• MW: 269.079690217972
• CID: 6596094
• PubChem ID: 146049601
• Update Time: 2025-06-08

Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7547282
• 2411257-14-0
• sodium 3,6-dichloro-1-benzothiophene-2-carboxylate
• Sodium;3,6-dichloro-1-benzothiophene-2-carboxylate
• Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C9H4Cl2O2S.Na/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key： VVSJHYXUJYUPRG-UHFFFAOYSA-M
• SMILES： ClC1=C(C(=O)[O-])SC2C=C(C=CC=21)Cl.[Na+]

Computed Properties

• Exact Mass: 267.9128502g/mol
• Monoisotopic Mass: 267.9128502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Additional information on Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate

Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate (CAS No. 2411257-14-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate, with the chemical formula NaC₁₆H₅Cl₂NO₂S, is a significant compound in the realm of pharmaceutical chemistry. Its molecular structure, featuring a benzothiophene core substituted with two chlorine atoms at the 3 and 6 positions and a carboxylate group at the 2 position, makes it a versatile intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its utility in developing novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders.

The importance of Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate lies in its ability to serve as a precursor for more complex heterocyclic scaffolds. The benzothiophene moiety is a common structural motif in many pharmacologically active compounds, including anticonvulsants, antipsychotics, and anti-inflammatory agents. The presence of chlorine atoms at the 3 and 6 positions enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. Additionally, the carboxylate group provides a site for further derivatization, allowing for the introduction of additional pharmacophores or modifications that can fine-tune biological activity.

In recent years, there has been a surge in research focused on developing new analogs of benzothiophene derivatives with improved pharmacokinetic properties and reduced side effects. Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate has emerged as a crucial building block in this endeavor. For instance, studies have demonstrated its role in synthesizing novel anticonvulsant agents that exhibit enhanced efficacy and lower toxicity compared to existing treatments. The chlorine substituents on the benzothiophene ring allow for selective modifications that can modulate the compound's interaction with biological targets, thereby optimizing its therapeutic profile.

One notable application of Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate is in the development of cardiovascular drugs. Researchers have leveraged its structural framework to create compounds that target enzymes and receptors involved in regulating blood pressure and cholesterol levels. The ability to introduce diverse functional groups at strategic positions on the benzothiophene core has enabled the design of molecules with potent vasodilatory and hypolipidemic effects. These findings highlight the compound's potential as a lead candidate for treating conditions such as hypertension and hyperlipidemia.

The synthesis of Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. One common synthetic route begins with the chlorination of benzo[b]thiophene-2-carboxylic acid or its derivatives using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent functional group manipulation, including carboxylation and further chlorination, yields the desired product. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving yield.

The growing interest in green chemistry has spurred innovation in the synthesis of Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate. Researchers are exploring solvent-free reactions, microwave-assisted synthesis, and biocatalytic approaches to minimize environmental impact while maintaining high reaction efficiency. These methods not only align with sustainable practices but also enhance scalability for industrial production. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times without compromising product purity.

In addition to its pharmaceutical applications, Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate has found utility in materials science. Its ability to form coordination complexes with transition metals makes it valuable in designing metal-organic frameworks (MOFs) and catalysts. These materials have potential applications in gas storage, separation technologies, and catalytic processes for organic transformations. The versatility of this compound underscores its importance beyond traditional pharmaceuticals.

The future prospects for Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate are promising, with ongoing research aimed at expanding its applications and improving synthetic methodologies. As computational chemistry tools become more sophisticated, virtual screening techniques are being employed to identify novel derivatives with enhanced biological activity. This approach leverages artificial intelligence (AI) algorithms to predict binding affinities and optimize molecular structures before experimental validation.

Moreover, collaborations between academia and industry are fostering innovation in drug discovery programs that utilize Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate as a key intermediate. These partnerships enable rapid translation of laboratory findings into clinical candidates, accelerating the development of new therapies for unmet medical needs. The compound's well-characterized reactivity profile provides a solid foundation for medicinal chemists to design next-generation drugs with improved efficacy and safety profiles.

In conclusion,Sodium 3,6-dichloro-1-benzothiophene-2-carboxylate (CAS No. 2411257-14-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies，this compound will undoubtedly remain at the forefront of pharmaceutical innovation，contributing to advancements that improve global health outcomes.